Cas no 683235-31-6 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide
• CAS No: 683235-31-6
• MF: C₁₉H₁₂N₂O₃
• MW: 316.31018447876
• CID: 6602997
• PubChem ID: 7157935
• Update Time: 2025-06-28

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide
• F1105-0158
• AKOS024602848
• 683235-31-6
• N-(1,3-dioxoisoindol-5-yl)naphthalene-1-carboxamide
• MLS001167183
• SMR000641020
• CHEMBL1397748
• HMS2255B09
• SR-01000010401
• AB00673273-01
• Oprea1_490968
• N-(1,3-dioxoisoindolin-5-yl)-1-naphthamide
• SR-01000010401-1

• Inchi： 1S/C19H12N2O3/c22-17(14-7-3-5-11-4-1-2-6-13(11)14)20-12-8-9-15-16(10-12)19(24)21-18(15)23/h1-10H,(H,20,22)(H,21,23,24)
• InChI Key： QSQAMOIXGDTMEN-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1)=O)NC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 316.08479225g/mol
• Monoisotopic Mass: 316.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.3Ų

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide (CAS No. 683235-31-6): A Comprehensive Overview

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide (CAS No. 683235-31-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(5-benzofuran-2-one)naphthalene-1-carboxamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide is composed of a naphthalene ring and an isoindole moiety. The naphthalene ring provides a rigid and planar structure, which is crucial for its interactions with biological targets. The isoindole moiety, on the other hand, introduces a high degree of functionalization and reactivity. The presence of the dioxo group in the isoindole ring further enhances the compound's stability and solubility in various solvents.

One of the key aspects of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide is its synthesis. Several methods have been reported in the literature for the preparation of this compound. One common approach involves the reaction of naphthoyl chloride with 5-aminoisoindoline-1,3-dione in the presence of a base such as triethylamine. This reaction typically proceeds via an amide bond formation between the carboxylic acid group of naphthoyl chloride and the amino group of 5-aminoisoindoline-1,3-dione. The resulting product is purified through recrystallization or column chromatography to obtain high-purity N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide.

The biological activities of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a crucial role in various cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Research has shown that N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)naphthalene-1-carboxamide can selectively disrupt specific PPIs by binding to key residues on protein surfaces. This property makes it a promising lead compound for the development of novel therapeutic agents.

In addition to its PPI inhibition activity, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-ylnaphthalene)-carboxamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that N-(1,3-dioxo)-naphthalene carboxamide may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activities of N-(1,3-dioxo)-naphthalene carboxamide. Molecular dynamics simulations and docking studies have provided insights into how this compound interacts with its target proteins at the atomic level. These computational tools have helped identify key residues and binding pockets that are crucial for the compound's activity. This information can be used to guide rational drug design efforts aimed at optimizing the potency and selectivity of N-(1,3-dioxo)-naphthalene carboxamide.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1,3-dioxo)-naphthalene carboxamide in various disease models. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients and exhibits promising pharmacokinetic properties. Further clinical studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, N-(1,3-dioxo)-naphthalene carboxamide (CAS No. 683235--6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and expand its utility in treating various diseases.